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Compound of Interest

Compound Name: Lead(ll) thiocyanate

Cat. No.: B147959

An In-depth Technical Guide on Lead(ll)
Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
analysis of Lead(ll) Thiocyanate.

Chemical Properties and Data

Lead(ll) thiocyanate, a compound with the chemical formula Pb(SCN)z, is a white to light
yellow crystalline solid.[1][2] It is recognized for its limited solubility in water and its tendency to
turn yellow upon exposure to light.[1] The primary hazard associated with this compound is its
threat to the environment, necessitating immediate measures to limit its spread in case of a
release.[2]

Quantitative Data Summary:
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Property Value Source
Chemical Formula Pb(SCN)2 [1]
Molar Mass 323.36 g/mol

Appearance White to light yellow powder [11[3]
Density 3.82 g/cm?3 [11[3]
Melting Point 190 °C (decomposes) [1][4]
Solubility in Water 0.553 g/100 mL [1]

CAS Number 592-87-0 [3]

Experimental Protocols

2.1. Synthesis of Lead(ll) Thiocyanate via Precipitation

This protocol describes a common method for synthesizing Lead(ll) thiocyanate through a

precipitation reaction.[1][5]

Materials:

Lead(ll) nitrate (Pb(NOs)2)

e Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

¢ Distilled water

e |ce bath

« Filtration apparatus

e 959% Alcohol

Procedure:

e Prepare a solution of 82 g of lead nitrate in 300 ml of distilled water.[5]
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e Prepare a separate solution of 49 g of potassium thiocyanate (or 41 g of sodium thiocyanate)
in 100 ml of distilled water.[5]

e Mix the two solutions and cool the mixture in an ice bath.[5]
» A white precipitate of lead(ll) thiocyanate will form.[1]
« Filter the resulting precipitate.[5]

e Wash the precipitate with 50 ml of ice-cold water in portions, followed by a wash with 100 ml
of 95% alcohol.[5]

e Dry the final product in warm air in a dark environment to prevent photodegradation. The
expected yield is approximately 75 g.[5]

2.2. Qualitative Analysis for the Presence of Lead(ll) lons using Thiocyanate

While not a standard confirmatory test for lead, the addition of a thiocyanate solution can be
used in qualitative analysis schemes. The formation of a white precipitate, lead(ll)
thiocyanate, can indicate the presence of Pb2* ions.

Materials:

» Test solution suspected to contain Lead(ll) ions

e 0.1 M Potassium Thiocyanate (KSCN) or Ammonium Thiocyanate (NHaSCN) solution
o Test tubes

Procedure:

» Place approximately 1 mL of the test solution into a clean test tube.

o Add a few drops of the potassium or ammonium thiocyanate solution to the test tube.

o Observe for the formation of a white precipitate. The reaction is: Pb2*(aq) + 2SCN~(aq) -
Pb(SCN)2z(s).[1]
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Note: The solubility of lead(ll) thiocyanate is reasonably low at room temperature, but in
solutions with low concentrations of lead(ll) ions, precipitation may not be readily observed.[1]

Logical Relationships and Workflows
3.1. Synthesis and Analysis Workflow

The following diagram illustrates the general workflow for the synthesis of Lead(ll) thiocyanate

and its subsequent analysis.
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Caption: Workflow for the synthesis and analysis of Lead(ll) thiocyanate.
3.2. Qualitative Analysis Decision Tree

This diagram outlines a simplified decision process for the qualitative detection of lead(ll) ions

using thiocyanate.
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Caption: Decision tree for qualitative analysis of Pb2* using thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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